Cas no 150150-61-1 (Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7b,8aa,9ab)]-)

Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7b,8aa,9ab)]- Properties

Names and Identifiers

• Naphtho[2,3-b]furan-2(3H)-one, decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-, [3S-(3a,3ab,4ab,7b,8aa,9ab)]-
• 11,13-Dihydroivalin
• Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7...
• Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7b,8aa,9ab)]-
• 11betaH-2alpha-Hydroxy-eudesman-4(15)-en-12,8beta-olide
• [ "" ]
• FS-9365
• BDBM50433446
• 150150-61-1
• AKOS032961806
• CHEMBL2332646
• (3S,3aR,4aS,7S,8aR,9aR)-7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzo[f][1]benzofuran-2-one
• (3S,3aR,4aS,7S,8aR,9aR)-7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzo(f)(1)benzofuran-2-one
• +Expand

• InChIKey： FPEGOJNBPHXMRU-GGZSWOCBSA-N
• Inchi： InChI=1S/C15H22O3/c1-8-4-10(16)6-15(3)7-13-11(5-12(8)15)9(2)14(17)18-13/h9-13,16H,1,4-7H2,2-3H3/t9-,10-,11+,12-,13+,15+/m0/s1
• SMILES： CC1C2CC3C(=C)CC(CC3(CC2OC1=O)C)O

Computed Properties

• Exact Mass: 250.15700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 250.15689456g/mol
• Heavy Atom Count: 18
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.29130
• PSA: 46.53000
• Boiling Point: 404.6±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 169.8±21.5 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3